Cas no 1797114-29-4 (3-(2-(Benzyloxycarbonyl)aminoacetyl)amino-2,4,6-triiodoisophthaloyl Dichloride)

• Product Name: 3-(2-(Benzyloxycarbonyl)aminoacetyl)amino-2,4,6-triiodoisophthaloyl Dichloride
• CAS No: 1797114-29-4
• CID: 4552401
• Update Time: 2025-06-09

3-(2-(Benzyloxycarbonyl)aminoacetyl)amino-2,4,6-triiodoisophthaloyl Dichloride Chemical and Physical Properties

Names and Identifiers

• 3-[(2-(Benzyloxycarbonyl)aminoacetyl)amino]-2,4,6-triiodoisophthaloyl Dichloride
• 3-(2-(Benzyloxycarbonyl)aminoacetyl)amino-2,4,6-triiodoisophthaloyl Dichloride

Additional information on 3-(2-(Benzyloxycarbonyl)aminoacetyl)amino-2,4,6-triiodoisophthaloyl Dichloride

Recent Advances in the Study of 3-(2-(Benzyloxycarbonyl)aminoacetyl)amino-2,4,6-triiodoisophthaloyl Dichloride (CAS: 1797114-29-4)

The compound 3-(2-(Benzyloxycarbonyl)aminoacetyl)amino-2,4,6-triiodoisophthaloyl Dichloride (CAS: 1797114-29-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This iodinated aromatic derivative is primarily investigated for its potential applications in contrast agents for medical imaging, particularly in X-ray and computed tomography (CT) imaging. The unique structural features of this compound, including the presence of three iodine atoms and reactive dichloride groups, make it a promising candidate for further development in diagnostic imaging.

Recent studies have focused on optimizing the synthesis and purification processes of 3-(2-(Benzyloxycarbonyl)aminoacetyl)amino-2,4,6-triiodoisophthaloyl Dichloride to enhance its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. Researchers have also explored its reactivity with various nucleophiles, aiming to develop novel derivatives with improved pharmacokinetic properties.

In preclinical evaluations, this compound has demonstrated excellent contrast-enhancing properties in vitro and in vivo. Its high iodine content ensures strong X-ray attenuation, while the functional groups allow for further modifications to tailor its biodistribution and clearance rates. Preliminary toxicity studies suggest a favorable safety profile, although further investigations are required to confirm its biocompatibility and long-term effects.

Another area of interest is the potential application of 3-(2-(Benzyloxycarbonyl)aminoacetyl)amino-2,4,6-triiodoisophthaloyl Dichloride in targeted imaging. By conjugating the compound with specific ligands or antibodies, researchers aim to achieve selective accumulation in diseased tissues, such as tumors or inflamed areas. This targeted approach could significantly improve diagnostic accuracy and reduce the required dosage, minimizing potential side effects.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as solubility, stability, and cost-effective large-scale production need to be addressed. Collaborative efforts between academia and industry are essential to overcome these hurdles and bring this innovative imaging agent to the market.

In conclusion, 3-(2-(Benzyloxycarbonyl)aminoacetyl)amino-2,4,6-triiodoisophthaloyl Dichloride (CAS: 1797114-29-4) represents a promising candidate for next-generation contrast agents. Ongoing research and development efforts are expected to unlock its full potential, paving the way for advanced diagnostic tools in medical imaging.